Cas no 2138048-41-4 (5-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]pyridine-2-carbaldehyde)

• Product Name: 5-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]pyridine-2-carbaldehyde
• CAS No: 2138048-41-4
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• CID: 6411841
• PubChem ID: 165959989
• Update Time: 2025-05-26

5-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2138048-41-4
• EN300-1155634
• 5-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]pyridine-2-carbaldehyde

• Inchi： 1S/C11H10N4O/c16-7-9-2-1-8(5-12-9)11(3-4-11)10-6-13-15-14-10/h1-2,5-7H,3-4H2,(H,13,14,15)
• InChI Key： AYKBPLCOEYFAFV-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C=N1)C1(C2C=NNN=2)CC1

Computed Properties

• Exact Mass: 214.08546096g/mol
• Monoisotopic Mass: 214.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.5Ų

Additional information on 5-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]pyridine-2-carbaldehyde

Comprehensive Overview of 5-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]pyridine-2-carbaldehyde (CAS No. 2138048-41-4)

The compound 5-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]pyridine-2-carbaldehyde (CAS No. 2138048-41-4) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This aldehyde derivative, characterized by the presence of a 1,2,3-triazole ring and a cyclopropyl moiety, offers a versatile scaffold for further chemical modifications. Researchers are particularly interested in its role as a building block for the synthesis of novel heterocyclic compounds, which are pivotal in drug discovery and development.

One of the most intriguing aspects of 5-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]pyridine-2-carbaldehyde is its potential application in click chemistry, a field that has revolutionized the way chemists design and synthesize complex molecules. The 1,2,3-triazole ring, a hallmark of this compound, is known for its stability and bioorthogonality, making it an ideal candidate for bioconjugation and labeling applications. This has led to a surge in interest from pharmaceutical companies and academic researchers alike, who are exploring its utility in targeted drug delivery systems and diagnostic tools.

In the context of medicinal chemistry, the pyridine-2-carbaldehyde moiety of this compound serves as a critical pharmacophore, often associated with bioactive molecules. Recent studies have highlighted its potential in the development of kinase inhibitors, which are a major focus in oncology research. The cyclopropyl group, on the other hand, is known to enhance metabolic stability and bioavailability, making this compound a promising candidate for further optimization in drug design.

The synthesis of 5-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]pyridine-2-carbaldehyde typically involves multi-step organic reactions, including cycloaddition and aldehyde functionalization. These processes are often optimized for yield and purity, given the compound's relevance in high-value applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its structure and assess its quality, ensuring compliance with industry standards.

From a commercial perspective, the demand for 5-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]pyridine-2-carbaldehyde is expected to grow, driven by its expanding applications in biotechnology and material science. Its compatibility with green chemistry principles, such as atom economy and reduced waste generation, further enhances its appeal in sustainable industrial processes. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of innovative chemical solutions.

In summary, 5-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]pyridine-2-carbaldehyde (CAS No. 2138048-41-4) represents a fascinating intersection of chemistry and innovation. Its unique structural attributes, coupled with its broad applicability, make it a subject of ongoing research and development. Whether in the realm of drug discovery, materials engineering, or sustainable chemistry, this compound is undoubtedly a key player in shaping the future of scientific advancement.